C-nitro compounds
C-nitro compounds are a class of organic derivatives characterized by the presence of a nitro group (-NO₂) attached to a carbon atom in their molecular structure. These compounds play significant roles in various fields due to their unique chemical properties and reactivity.
Commonly used as intermediates in industrial processes, C-nitro compounds can be found in the synthesis of dyes, explosives, pharmaceuticals, and other organic materials. The nitro group’s electron-withdrawing nature makes these compounds highly reactive and prone to undergoing various transformations under specific conditions.
Due to their explosive potential, strict safety measures must be followed during handling, storage, and transport. Additionally, due to environmental concerns, efforts are increasingly focused on developing safer alternatives for traditional C-nitro compound applications while maintaining or improving the performance of the end products.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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1-Pentene, 5-nitro- | 23542-51-0 | C5H9NO2 |
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1-methyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione | 28495-88-7 | C5H5N3O4 |
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3-Iodo-5-nitropyridin-2-ol | 25391-58-6 | C5H3IN2O3 |
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4-Chloro-6-methyl-5-nitropyrimidin-2-amine | 13162-24-8 | C5H5ClN4O2 |
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Ethyl 2-((5-bromo-3-nitropyridin-2-yl)oxy)acetate | 105544-30-7 | C9H9BrN2O5 |
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2-methoxy-5-nitro-pyridin-4-amine | 127356-38-1 | C6H7N3O3 |
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1H-Pyrrole,3-nitro-1-(phenylmethyl)- | 18159-11-0 | C11H10N2O2 |
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1,3,5-Trimethyl-4-nitro-1H-pyrazole | 1125-30-0 | C6H9N3O2 |
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4,6-Pyrimidinediamine,N4,N4,N6-trimethyl-5-nitro- | 1928-70-7 | C7H11N5O2 |
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1H-Pyrrole, 1-(2-deoxy-b-D-erythro-pentofuranosyl)-3-nitro- | 157066-48-3 | C9H12N2O5 |
Related Literature
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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